Cas no 138969-53-6 ((s)-Thiomorpholin-3-ylmethanol)

• Product Name: (s)-Thiomorpholin-3-ylmethanol
• CAS No: 138969-53-6
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 3165890
• PubChem ID: 73012301
• Update Time: 2025-04-21

(s)-Thiomorpholin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (s)-thiomorpholin-3-ylmethanol
• 138969-53-6
• (s)-Thiomorpholin-3-ylmethanol

• Inchi： 1S/C5H11NOS/c7-3-5-4-8-2-1-6-5/h5-7H,1-4H2/t5-/m0/s1
• InChI Key： MXFNPNPWOIRFCE-YFKPBYRVSA-N
• SMILES： S1CCN[C@@H](CO)C1

Computed Properties

• Exact Mass: 133.05613515Da
• Monoisotopic Mass: 133.05613515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.6Ų